Cas no 1805196-70-6 (5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde
• CAS No: 1805196-70-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4896573
• Update Time: 2025-07-22

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-8(14-2)7(4-13)6(3-12-5)9(10)11/h3-4,9H,1-2H3
• InChI Key： CLQXZTFPYKLKEK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1C=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde

Introduction to 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde (CAS No. 1805196-70-6)

5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde, identified by the CAS number 1805196-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a group of heterocyclic aromatic compounds known for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a difluoromethyl group, a methoxy substituent, and a methyl group on the pyridine ring, along with the presence of an aldehyde functional group at the 4-position, contribute to its unique chemical properties and biological relevance.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug development. This modification is often employed to improve pharmacokinetic profiles, including bioavailability and half-life. The methoxy group, on the other hand, can influence electronic and steric properties, potentially affecting binding affinity to biological targets. The combination of these substituents with the pyridine core creates a scaffold that is conducive to further derivatization and optimization for therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in developing novel therapeutic agents. Pyridine-based compounds are widely recognized for their role in various pharmacological categories, including antiviral, antibacterial, anticancer, and anti-inflammatory drugs. The aldehyde functionality in 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde provides a reactive site for further chemical modifications, such as condensation reactions with amino compounds to form Schiff bases or further functionalized derivatives. These reactions are pivotal in generating libraries of compounds for high-throughput screening (HTS) and identifying lead candidates for drug development.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde have been explored for its potential applications in medicinal chemistry. The compound has been investigated as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have examined its utility in generating novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural motifs present in this compound make it a versatile building block for designing molecules that can interact with specific biological targets with high selectivity and efficacy.

The difluoromethyl group is particularly noteworthy due to its ability to modulate both physical properties (such as solubility and metabolic stability) and electronic characteristics (such as lipophilicity) of drug candidates. This feature has been leveraged in the development of small molecule inhibitors where precise control over these properties is crucial for achieving optimal pharmacological outcomes. Additionally, the presence of multiple substituents on the pyridine ring allows for fine-tuning of steric hindrance and electronic distribution, which are critical factors in determining binding affinity and selectivity.

Recent studies have also demonstrated the importance of computational methods in optimizing the design of pyridine-based compounds like 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde. Molecular modeling techniques have been employed to predict binding interactions between this compound and potential biological targets, aiding in the rational design of derivatives with improved pharmacological profiles. These computational approaches complement experimental efforts by providing insights into molecular interactions at an atomic level, thereby facilitating the identification of key structural features that contribute to biological activity.

The aldehyde functionality at the 4-position of the pyridine ring serves as a versatile handle for further chemical transformations. It can participate in condensation reactions with various nucleophiles, including amines and hydrazines, to form imines or hydrazones. These intermediates can then be further functionalized to generate more complex structures with tailored biological activities. Such transformations are essential in medicinal chemistry where scaffold hopping—the process of modifying one molecular scaffold to generate new analogs—is commonly employed to explore chemical space and identify novel lead compounds.

The synthesis of 5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde has been reported using multi-step organic reactions that highlight its synthetic versatility. Key synthetic strategies include functional group interconversions, protecting group chemistry, and transition metal-catalyzed reactions. These synthetic routes have been optimized to ensure high yields and purity, which are critical factors for pharmaceutical applications. The ability to efficiently synthesize this compound underscores its value as a building block in drug discovery campaigns.

In conclusion,5-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxaldehyde (CAS No. 1805196-70-6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The presence of a difluoromethyl group,methoxy substituent,methyl group on the pyridine ring,and an aldehyde functional group provides a rich foundation for designing molecules with enhanced pharmacological properties. Ongoing research continues to uncover new applications for this compound，underscoring its importance as a valuable tool in medicinal chemistry。